2-(2-methoxy-4-methylphenoxy)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(2-methoxy-4-methylphenoxy)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H14N2O3S/c1-9-3-4-10(11(7-9)17-2)18-8-12(16)15-13-14-5-6-19-13/h3-7H,8H2,1-2H3,(H,14,15,16)
• InChI Key: GSONRQDQMBSVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=NC=CS2)OC
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

2-(2-methoxy-4-methylphenoxy)-N-1,3-thiazol-2-ylacetamide, also known as MTAA, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound is of interest due to its unique chemical structure and potential biological activity. In

Scientific Research Applications

2-(2-methoxy-4-methylphenoxy)-N-1,3-thiazol-2-ylacetamide has been studied for its potential use in various scientific research applications. One area of interest is its potential anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines in vitro and in vivo, suggesting that it may have potential as a therapeutic agent for inflammatory diseases.
This compound has also been studied for its potential use as an anti-cancer agent. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, suggesting that it may have potential as a chemotherapeutic agent.

Mechanism of Action

The exact mechanism of action of 2-(2-methoxy-4-methylphenoxy)-N-1,3-thiazol-2-ylacetamide is not fully understood, but studies have suggested that it may act through multiple pathways. One proposed mechanism is that this compound inhibits the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. Another proposed mechanism is that this compound induces cell cycle arrest and apoptosis through the activation of the p53 pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, induce cell cycle arrest and apoptosis, and inhibit the growth of cancer cells. In vivo studies have shown that this compound can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methoxy-4-methylphenoxy)-N-1,3-thiazol-2-ylacetamide in lab experiments is its potential as a therapeutic agent for inflammatory diseases and cancer. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in these applications.

Future Directions

There are several future directions for research on 2-(2-methoxy-4-methylphenoxy)-N-1,3-thiazol-2-ylacetamide. One area of interest is further elucidating the mechanism of action to optimize its use as a therapeutic agent. Another area of interest is exploring its potential use in other disease models, such as autoimmune diseases and neurodegenerative diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and humans.

Synthesis Methods

2-(2-methoxy-4-methylphenoxy)-N-1,3-thiazol-2-ylacetamide can be synthesized through a multi-step process starting with the reaction of 2-methoxy-4-methylphenol with thionyl chloride to form 2-chloro-4-methylphenol. This compound is then reacted with sodium azide to form 2-azido-4-methylphenol, which is then reacted with 2-bromoacetylthiazole to form the final product, this compound.